2-Ethylhexan-1-ol
2-Ethylhexan-1-ol
2-Ethyl-1-hexanol is a monohydroxy alcohol reagent. It is a glass-forming alcohol.
2-Ethyl-1-hexanol present in indoor air has been reported to be a potential causative agent of sick building syndrome and development of asthma symptoms.
2-Ethyl-1-hexanol is an industrial chemical widely used in the production of polyvinyl chloride(PVC) plasticizers and is a potent indoor air pollutant emitted mainly from furniture or carpets with a PVC backing.
Xi-2-ethyl-1-hexanol, also known as fema 3151, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, xi-2-ethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. Xi-2-ethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Xi-2-ethyl-1-hexanol has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, xi-2-ethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm. Xi-2-ethyl-1-hexanol exists in all eukaryotes, ranging from yeast to humans. Xi-2-ethyl-1-hexanol is also a parent compound for other transformation products, including but not limited to, bis(2-ethylhexyl) adipate, mono(2-ethylhexyl) phthalate, and isatinone b. Outside of the human body, xi-2-ethyl-1-hexanol can be found in a number of food items such as alcoholic beverages, fruits, fats and oils, and tea. This makes xi-2-ethyl-1-hexanol a potential biomarker for the consumption of these food products.
2-ethyl hexanol appears as a dark brown liquid with an aromatic odor. Insoluble in water and less dense than water. Flash point between 140 - 175°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.
2-ethylhexan-1-ol is a primary alcohol that is hexan-1-ol substituted by an ethyl group at position 2. It has a role as a volatile oil component and a plant metabolite.
2-Ethyl-1-hexanol present in indoor air has been reported to be a potential causative agent of sick building syndrome and development of asthma symptoms.
2-Ethyl-1-hexanol is an industrial chemical widely used in the production of polyvinyl chloride(PVC) plasticizers and is a potent indoor air pollutant emitted mainly from furniture or carpets with a PVC backing.
Xi-2-ethyl-1-hexanol, also known as fema 3151, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, xi-2-ethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. Xi-2-ethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Xi-2-ethyl-1-hexanol has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, xi-2-ethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm. Xi-2-ethyl-1-hexanol exists in all eukaryotes, ranging from yeast to humans. Xi-2-ethyl-1-hexanol is also a parent compound for other transformation products, including but not limited to, bis(2-ethylhexyl) adipate, mono(2-ethylhexyl) phthalate, and isatinone b. Outside of the human body, xi-2-ethyl-1-hexanol can be found in a number of food items such as alcoholic beverages, fruits, fats and oils, and tea. This makes xi-2-ethyl-1-hexanol a potential biomarker for the consumption of these food products.
2-ethyl hexanol appears as a dark brown liquid with an aromatic odor. Insoluble in water and less dense than water. Flash point between 140 - 175°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.
2-ethylhexan-1-ol is a primary alcohol that is hexan-1-ol substituted by an ethyl group at position 2. It has a role as a volatile oil component and a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
104-76-7
VCID:
VC20850500
InChI:
InChI=1S/C8H18O/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3
SMILES:
CCCCC(CC)CO
Molecular Formula:
C8H18O
CH3(CH2)3CH(CH2CH3)CH2OH
C8H18O
CH3(CH2)3CH(CH2CH3)CH2OH
C8H18O
Molecular Weight:
130.23 g/mol
2-Ethylhexan-1-ol
CAS No.: 104-76-7
Cat. No.: VC20850500
Molecular Formula: C8H18O
CH3(CH2)3CH(CH2CH3)CH2OH
C8H18O
Molecular Weight: 130.23 g/mol
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Specification
| Description | 2-Ethyl-1-hexanol is a monohydroxy alcohol reagent. It is a glass-forming alcohol. 2-Ethyl-1-hexanol present in indoor air has been reported to be a potential causative agent of sick building syndrome and development of asthma symptoms. 2-Ethyl-1-hexanol is an industrial chemical widely used in the production of polyvinyl chloride(PVC) plasticizers and is a potent indoor air pollutant emitted mainly from furniture or carpets with a PVC backing. Xi-2-ethyl-1-hexanol, also known as fema 3151, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, xi-2-ethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. Xi-2-ethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Xi-2-ethyl-1-hexanol has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, xi-2-ethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm. Xi-2-ethyl-1-hexanol exists in all eukaryotes, ranging from yeast to humans. Xi-2-ethyl-1-hexanol is also a parent compound for other transformation products, including but not limited to, bis(2-ethylhexyl) adipate, mono(2-ethylhexyl) phthalate, and isatinone b. Outside of the human body, xi-2-ethyl-1-hexanol can be found in a number of food items such as alcoholic beverages, fruits, fats and oils, and tea. This makes xi-2-ethyl-1-hexanol a potential biomarker for the consumption of these food products. 2-ethyl hexanol appears as a dark brown liquid with an aromatic odor. Insoluble in water and less dense than water. Flash point between 140 - 175°F. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. 2-ethylhexan-1-ol is a primary alcohol that is hexan-1-ol substituted by an ethyl group at position 2. It has a role as a volatile oil component and a plant metabolite. |
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| CAS No. | 104-76-7 |
| Molecular Formula | C8H18O CH3(CH2)3CH(CH2CH3)CH2OH C8H18O |
| Molecular Weight | 130.23 g/mol |
| IUPAC Name | 2-ethylhexan-1-ol |
| Standard InChI | InChI=1S/C8H18O/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3 |
| Standard InChI Key | YIWUKEYIRIRTPP-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)CO |
| Canonical SMILES | CCCCC(CC)CO |
| Boiling Point | 363 to 365 °F at 760 mm Hg (NTP, 1992) 184.6 °C 184.34 °C 182 °C 363-365°F |
| Colorform | Colorless liquid |
| Flash Point | 178 °F (NTP, 1992) 164 °F (73 °C) 73 °C c.c. 178°F |
| Melting Point | -105 °F (NTP, 1992) -70.0 °C -70 °C -105°F |
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